Cas no 847956-15-4 (2-Thiazolecarboxylicacid, 4-(3-thienyl)-)

• Product Name: 2-Thiazolecarboxylicacid, 4-(3-thienyl)-
• CAS No: 847956-15-4
• MF: C₈H₅NO₂S₂
• MW: 211.26079916954
• CID: 716489
• PubChem ID: 21075104
• Update Time: 2025-04-19

2-Thiazolecarboxylicacid, 4-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylicacid, 4-(3-thienyl)-
• 4-(3-thienyl)- 2-Thiazolecarboxylic acid
• 4-thiophen-3-yl-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C8H5NO2S2/c10-8(11)7-9-6(4-13-7)5-1-2-12-3-5/h1-4H,(H,10,11)
• InChI Key： XWDJFILHNHMMPP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)C1=CSC=C1

Computed Properties

• Exact Mass: 210.976
• Monoisotopic Mass: 210.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives